Cas no 1261473-10-2 (3-(Bromomethyl)-4-cyanoaniline)

• Product Name: 3-(Bromomethyl)-4-cyanoaniline
• CAS No: 1261473-10-2
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4982420
• Update Time: 2025-05-19

3-(Bromomethyl)-4-cyanoaniline Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-cyanoaniline

• Inchi： 1S/C8H7BrN2/c9-4-7-3-8(11)2-1-6(7)5-10/h1-3H,4,11H2
• InChI Key： UYNKCBXWSHPYFC-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Additional information on 3-(Bromomethyl)-4-cyanoaniline

Introduction to 3-(Bromomethyl)-4-cyanoaniline (CAS No: 1261473-10-2)

3-(Bromomethyl)-4-cyanoaniline, identified by the Chemical Abstracts Service Number (CAS No) 1261473-10-2, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a bromomethyl group at the C-3 position and a cyano group at the C-4 position of an aniline backbone, exhibits unique reactivity that makes it invaluable in the development of various chemical entities.

The structural configuration of 3-(Bromomethyl)-4-cyanoaniline imparts it with a high degree of versatility, enabling its use in multiple synthetic pathways. The presence of the bromomethyl group allows for nucleophilic substitution reactions, while the cyano group can participate in further functionalization through reduction or hydrolysis. These attributes have positioned this compound as a key building block in the synthesis of more complex molecules, particularly in medicinal chemistry.

In recent years, there has been growing interest in 3-(Bromomethyl)-4-cyanoaniline due to its potential applications in drug discovery and material science. The pharmaceutical industry has leveraged its reactivity to develop novel therapeutic agents targeting various biological pathways. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 3-(Bromomethyl)-4-cyanoaniline is its role in constructing heterocyclic compounds. Heterocycles are fundamental motifs in many biologically active molecules, and the ability to introduce functional groups like bromomethyl and cyano at specific positions allows for fine-tuning of molecular properties. Researchers have utilized this compound to create scaffolds that mimic natural products with potent biological activities.

The chemical properties of 3-(Bromomethyl)-4-cyanoaniline also make it a valuable tool in polymer chemistry. The bromomethyl group can undergo polymerization reactions, leading to the formation of polymers with tailored properties. These polymers find applications in coatings, adhesives, and even biodegradable materials. The cyano group further enhances functionality, enabling cross-linking and modification to suit specific industrial needs.

Advances in synthetic methodologies have further expanded the utility of 3-(Bromomethyl)-4-cyanoaniline. Modern techniques such as transition-metal catalysis and flow chemistry have enabled more efficient and scalable production processes. These innovations have not only improved yield but also reduced waste, aligning with the principles of green chemistry. The ability to synthesize this compound with high purity and under mild conditions has made it more accessible for research and industrial applications.

The biological activity of compounds derived from 3-(Bromomethyl)-4-cyanoaniline has been extensively studied. Researchers have identified several derivatives that exhibit inhibitory effects on enzymes involved in disease pathways. For example, modifications at the bromomethyl and cyano positions have led to compounds with antimicrobial properties, offering promising leads for new antibiotics. Additionally, structural analogs have shown potential in addressing neurological disorders by modulating neurotransmitter receptors.

In material science, 3-(Bromomethyl)-4-cyanoaniline has been utilized to develop advanced materials with unique electronic properties. The conjugation between the aromatic rings and the cyano group contributes to charge transport capabilities, making it suitable for organic semiconductors and light-emitting diodes (OLEDs). These materials are at the forefront of innovation in flexible electronics and optoelectronics, where performance demands high efficiency and durability.

The future prospects for 3-(Bromomethyl)-4-cyanoaniline are promising, driven by ongoing research into novel applications. As synthetic chemistry continues to evolve, new methodologies will likely emerge that further enhance its utility. Collaborative efforts between academia and industry will be crucial in translating these advancements into practical solutions for global challenges.

In conclusion,3-(Bromomethyl)-4-cyanoaniline (CAS No: 1261473-10-2) stands as a cornerstone molecule in modern chemistry. Its unique structural features and reactivity make it indispensable in pharmaceuticals, materials science, and beyond. As research progresses, we can expect even more innovative uses for this versatile compound, further solidifying its importance in scientific endeavors worldwide.